N-(3-Phenylsalicylidene)-2,4-difluoroaniline

• IUPAC Name: 2-[(2,4-difluorophenyl)iminomethyl]-6-phenylphenol
• InChI: InChI=1S/C19H13F2NO/c20-15-9-10-18(17(21)11-15)22-12-14-7-4-8-16(19(14)23)13-5-2-1-3-6-13/h1-12,23H
• InChI Key: XFTAPIKYCFBLMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC(=C2O)C=NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H13F2NO
• Molecular Weight: 309.3 g/mol

Description

N-(3-Phenylsalicylidene)-2,4-difluoroaniline, commonly known as PDAF, is an organic compound that is widely used in scientific research due to its unique properties. It is a derivative of aniline, and is composed of a phenylsalicylidene group and a 2,4-difluoroaniline group. PDAF is a highly versatile compound, and has been used for a wide range of applications in scientific research, such as organic synthesis, drug design, and biochemistry.

Scientific Research Applications

PDAF has been used in a wide range of scientific research applications, such as organic synthesis, drug design, and biochemistry. In organic synthesis, PDAF can be used as a reagent to synthesize a variety of compounds, including heterocycles, polymers, and organometallic compounds. In drug design, PDAF can be used to design novel drugs and to study the structure-activity relationships of existing drugs. In biochemistry, PDAF can be used to study the structure and function of proteins, and to investigate the role of specific amino acids in protein structure and function.

Mechanism of Action

The mechanism of action of PDAF is not well understood. However, it is believed that the compound binds to the active site of enzymes, which then leads to the inhibition of enzyme activity. This inhibition can be used to study the structure-activity relationships of existing drugs, and to design novel drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of PDAF are not well understood. However, it is believed that the compound can inhibit the activity of enzymes, which can lead to changes in biochemical and physiological processes. For example, PDAF has been found to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in drug metabolism.

Advantages and Limitations for Lab Experiments

The main advantage of using PDAF in lab experiments is its versatility. It can be used in a wide range of scientific research applications, including organic synthesis, drug design, and biochemistry. Moreover, it is relatively easy to synthesize, and can be produced in large quantities. However, the mechanism of action of PDAF is not well understood, and its biochemical and physiological effects are still being studied.

Future Directions

There are several possible future directions for research on PDAF. First, further research is needed to better understand the mechanism of action of PDAF and its biochemical and physiological effects. Second, PDAF could be used to design novel drugs, and to study the structure-activity relationships of existing drugs. Third, PDAF could be used to study the structure and function of proteins, and to investigate the role of specific amino acids in protein structure and function. Finally, PDAF could be used to develop new synthetic methods, such as the synthesis of heterocycles, polymers, and organometallic compounds.

Synthesis Methods

PDAF is synthesized by a two-step reaction, starting from aniline. In the first step, aniline is reacted with 3-chloroperbenzoic acid to form a 3-chloro-2,4-difluoroaniline intermediate. In the second step, the intermediate is reacted with phenylsalicylidene to form PDAF. This method is simple and cost-effective, and can be used to produce large quantities of PDAF.